Cas no 464190-91-8 (Azido-PEG1-amine)

• Product Name: Azido-PEG1-amine
• CAS No: 464190-91-8
• MF: C₄H₁₀N₄O
• MW: 130.148
• CID: 2449849
• PubChem ID: 23569172
• Update Time: 2025-06-08

Azido-PEG1-amine Chemical and Physical Properties

Names and Identifiers

• N3-PEG2-NH2
• Azido-PEG1-amine
• N3-PEG1-CH2CH2NH2
• 2-(2-azidoethoxy)ethanamine
• Azide-PEG-amine TFA salt, MW 3,400
• C70235
• AS-82986
• HY-140212
• DA-50876
• AKOS030213575
• BP-24309
• BP-22999
• 2-(2-azidoethoxy)-ethan-1-amine
• Azide-PEG-amine TFA salt, MW 5,000
• 464190-91-8
• 2-(2-azidoethoxy)ethan-1-amine
• EN300-1709681
• Azide-PEG-amine, MW 10,000
• ZB0974
• T17457
• CS-0114595
• N3-PEG1-NH2
• BP-25681
• Azide-PEG-amine, MW 2,000
• BP-21611
• BP-28682
• BP-23325
• Amino-PEG2-Azide
• Azide-PEG-amine, MW 1,000

• Inchi： InChI=1S/C4H10N4O/c5-1-3-9-4-2-7-8-6/h1-5H2
• InChI Key： JIQVRHWKIDNQLC-UHFFFAOYSA-N
• SMILES： C(COCCN=[N+]=[N-])N

Computed Properties

• Exact Mass: 130.08546096 g/mol
• Monoisotopic Mass: 130.08546096 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 130.15
• XLogP3: 0
• Topological Polar Surface Area: 49.6Ų

Additional information on Azido-PEG1-amine

Recent Advances in Azido-PEG1-amine (CAS: 464190-91-8) Research: Applications and Innovations in Chemical Biology and Medicine

Azido-PEG1-amine (CAS: 464190-91-8) is a bifunctional linker molecule widely used in chemical biology and pharmaceutical research. Its unique structure, featuring an azide group and a primary amine connected by a polyethylene glycol (PEG) spacer, makes it a versatile tool for bioconjugation, drug delivery, and materials science. Recent studies have highlighted its role in click chemistry, targeted drug delivery systems, and the development of novel biomaterials. This research brief synthesizes the latest findings on Azido-PEG1-amine, focusing on its applications, mechanisms, and future potential.

One of the most significant advancements involves the use of Azido-PEG1-amine in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC). Researchers have leveraged this reaction to create stable triazole linkages for labeling biomolecules, such as proteins and nucleic acids, with high specificity and efficiency. A 2023 study published in Bioconjugate Chemistry demonstrated its utility in constructing antibody-drug conjugates (ADCs) with improved pharmacokinetic properties, showcasing its potential in cancer therapy.

In drug delivery, Azido-PEG1-amine has been employed to functionalize nanoparticles and liposomes, enhancing their targeting capabilities. For instance, a team at MIT recently reported a novel nanocarrier system where Azido-PEG1-amine was used to conjugate tumor-specific ligands onto PEGylated liposomes. This approach significantly improved the accumulation of chemotherapeutic agents in tumor tissues while minimizing off-target effects, as detailed in Nature Nanotechnology (2024).

Beyond therapeutics, Azido-PEG1-amine has found applications in biomaterial engineering. A groundbreaking study in Advanced Materials (2023) described its incorporation into hydrogels for 3D bioprinting. The azide group enabled crosslinking via strain-promoted azide-alkyne cycloaddition (SPAAC), resulting in mechanically robust scaffolds with tunable properties for tissue regeneration. This innovation opens new avenues for regenerative medicine and personalized implants.

Despite these successes, challenges remain, such as optimizing reaction conditions to avoid side reactions and ensuring biocompatibility in vivo. Future research directions may explore its use in photopharmacology, where light-responsive azido compounds could enable spatiotemporal control of drug activity. Additionally, the development of greener synthetic routes for Azido-PEG1-amine production is an area of active investigation, as highlighted in a recent Green Chemistry perspective (2024).

In conclusion, Azido-PEG1-amine (CAS: 464190-91-8) continues to be a cornerstone molecule in chemical biology, with expanding roles in drug development, nanotechnology, and biomaterials. Its dual functionality and compatibility with click chemistry make it indispensable for modern research. As methodologies evolve, this compound is poised to drive further innovations at the interface of chemistry and medicine.